N-1,3-benzodioxol-5-yl-2-[3-(trifluoromethyl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl]acetamide

• Molecular Formula: C16H14F3N3O3
• Molecular Weight: 353.3 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[3-(trifluoromethyl)-5,6-dihydro-4H-cyclopenta[c]pyrazol-1-yl]acetamide
• InChI: InChI=1S/C16H14F3N3O3/c17-16(18,19)15-10-2-1-3-11(10)22(21-15)7-14(23)20-9-4-5-12-13(6-9)25-8-24-12/h4-6H,1-3,7-8H2,(H,20,23)
• InChI Key: XPCNNULGEBBCAD-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)N(N=C2C(F)(F)F)CC(=O)NC3=CC4=C(C=C3)OCO4

Description

N-1,3-benzodioxol-5-yl-2-[3-(trifluoromethyl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl]acetamide, also known as BDP-9066, is a synthetic compound that has been developed for scientific research purposes. It has shown potential as a tool for studying various biochemical and physiological processes in the body.

Mechanism of Action

N-1,3-benzodioxol-5-yl-2-[3-(trifluoromethyl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl]acetamide acts as a partial agonist of the α7 nicotinic acetylcholine receptor (nAChR) and a positive allosteric modulator of the α4β2 nAChR. It also inhibits the activity of the enzyme acetylcholinesterase (AChE), which breaks down the neurotransmitter acetylcholine. These actions result in increased levels of acetylcholine in the brain, which can have a variety of effects on neuronal function.
Biochemical and physiological effects:
N-1,3-benzodioxol-5-yl-2-[3-(trifluoromethyl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl]acetamide has been shown to have a variety of biochemical and physiological effects. It can enhance cognitive function, improve memory, and reduce inflammation. It has also been shown to have potential as a treatment for Alzheimer's disease, schizophrenia, and other neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-1,3-benzodioxol-5-yl-2-[3-(trifluoromethyl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl]acetamide in lab experiments is its specificity for certain receptors and enzymes. This allows researchers to study the function of these systems in a more targeted way. However, one limitation of using N-1,3-benzodioxol-5-yl-2-[3-(trifluoromethyl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl]acetamide is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on N-1,3-benzodioxol-5-yl-2-[3-(trifluoromethyl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl]acetamide. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease and schizophrenia. Another area of interest is its effects on the immune system, which could have implications for the treatment of inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of N-1,3-benzodioxol-5-yl-2-[3-(trifluoromethyl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl]acetamide and its potential for off-target effects.

Synthesis Methods

N-1,3-benzodioxol-5-yl-2-[3-(trifluoromethyl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl]acetamide can be synthesized using a multi-step process that involves the reaction of 2-(3-bromo-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)acetic acid with 1,3-benzodioxole-5-carboxylic acid. The resulting compound is then treated with trifluoromethyl iodide and a base to yield N-1,3-benzodioxol-5-yl-2-[3-(trifluoromethyl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl]acetamide.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-2-[3-(trifluoromethyl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl]acetamide has shown promise as a tool for studying various biochemical and physiological processes in the body. It has been used in research on the central nervous system, cardiovascular system, and immune system. N-1,3-benzodioxol-5-yl-2-[3-(trifluoromethyl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl]acetamide has been shown to modulate the activity of certain receptors and enzymes in these systems, making it a valuable tool for studying their function.